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Compound of Interest |

1-tert-butyl-5-(chloromethyl)-1H-
Compound Name:
1,2,3,4-tetrazole

CAS No.: 75470-92-7

Cat. No.: B2768498

. J

Document Control: Version 2.0 | Status: Active | Classification: High Potency / Energetic[1]

Executive Summary

This guide supersedes standard vendor Safety Data Sheets (SDS) by integrating operational
field data with regulatory hazard classifications.[1] It focuses specifically on 5-
(Chloromethyl)-1H-tetrazole (CAS: 55408-11-2) and its alkylated derivatives (e.g., 1-methyl-5-
chloromethyl tetrazole).[1]

The Core Threat: CMT intermediates possess a "Dual-Hazard" profile:

o Energetic Instability: The high-nitrogen tetrazole ring poses explosion risks, particularly upon
contact with transition metals or during thermal excursions.[1]

o Alkylating Potential: The chloromethyl moiety is a reactive electrophile, classifying these
compounds as potential genotoxic impurities (PGIs) and severe skin/eye irritants.

Part 1: Critical Hazard Analysis (The "Why")[1]

Standard SDSs often understate the energetic risks of tetrazoles. As researchers, we must
interpret the structural origin of these hazards to predict behavior.
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The Tetrazole Paradox

The tetrazole ring is aromatic and seemingly stable, but it is endothermic ($ \Delta H_f*\circ > 0
$). The ring contains four nitrogen atoms linked consecutively. Upon thermal or mechanical
initiation, the ring can ring-open to form azido-azomethine tautomers, releasing $ N_2 $ gas
rapidly.[1] This volume expansion drives the explosion hazard.[1]

The Alkylation Vector

The exocyclic chloromethyl group ($ -CH_2CI $) is a potent alkylating agent.[1] Unlike simple
tetrazoles, CMTs can alkylate DNA bases (guanine/adenine), necessitating containment
strategies equivalent to OEB 3/4 (Occupational Exposure Band) compounds until proven
otherwise.

GHS Classification Matrix
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Hazard Class Category

H-Code

Critical
Interpretation

Explosives Div 1.1/1.3

H201/H204

Mass explosion
hazard.[1] Many CMTs
are classified as
"Flammable Solids"
(H228) by vendors to
avoid transport
restrictions, but DSC
data often reveals
explosive
decomposition energy
(>500 J/g).[1]

Acute Toxicity Cat 3/4

H301/H302

Toxic if swallowed.[1]
[2] Systemic toxicity
often involves CNS
depression or
cardiovascular
collapse
(vasodilation).[1]

Skin/Eye Cat 1B/2

H314/H319

Causes severe
burnslirritation.[1][3]
The chloromethyl
group hydrolyzes to
HCI on moist

membranes.[1]

Part 2: Physicochemical Profile & Stability

Data Source: Aggregated from vendor CoAs (Fisher, TCI) and calorimetric studies.
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Property Value /| Range Operational Implication

Discoloration (yellowing)
Appearance Off-white crystalline powder indicates autocatalytic
decomposition.[1]

CRITICAL: Do not heat
_ _ explicitly. Melting is often
Melting Point 65 —-67 °C . .
followed immediately by

decomposition.[1]

Safety margin is narrow.[1]
Decomp. Onset ~130 °C (DSC) Process temperatures must
not exceed 40 °C.

Increases significantly if trace
Shock Sensitivity Moderate to High metals (Cu, Fe, Zn) are
present.

) Hydrolyzes slowly in water to
N Soluble in DMSO, MeOH,
Solubility Wat release HCl and
ater
hydroxymethyl tetrazole.

Part 3: Operational Handling Protocols
The "No-Metal" Rule (Self-Validating Protocol)

Tetrazoles are acidic ($ pK_a \approx 4.5-5.0 $).[1] They react with transition metals to form
Metal Tetrazolates, which are primary explosives (similar to lead azide).

e Protocol:
o Ban: No stainless steel spatulas or needles.[1]
o Replace: Use only PTFE (Teflon), ceramic, or polypropylene tools.

o Validation: Swipe test equipment with a magnetic wand before use to ensure no metal
filings are present.[1]
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Safe Charging Workflow

This workflow minimizes static discharge and friction, the two most common ignition sources for
CMTs.

Start: Material Receipt
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Figure 1: Safe charging workflow emphasizing material compatibility and static control.

Reaction Safety & Quenching

When synthesizing CMTs (often via Azide + Nitrile), residual hydrazoic acid ($ HN_3 $) is a
risk.[1]
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e Reaction Solvent: Avoid chlorinated solvents if possible; use dipolar aprotic solvents
(DMF/DMSO) cautiously as they can accelerate thermal runaway.[1]

e Quenching: Do not acidify.[1] Maintain pH > 9 during workup to keep tetrazole deprotonated
(soluble) and prevent $ HN_3 $ evolution.[1]

Part 4: Emergency Response
Fire Fighting (Class D Logic)

Standard ABC extinguishers may be ineffective if the material supplies its own oxygen/nitrogen
for decomposition.

» Small Fire: Flood with water.[1] Cooling is the only mechanism to stop the thermal runaway.
e Large Fire:Evacuate immediately. Do not fight. Risk of mass explosion (H204).[1]

» Prohibited: Do not use Halon or high-pressure streams that can disperse dust (dust
explosion risk).[1]

Spill Neutralization

Goal: Deactivate the alkylating potential and solubilize the explosive solid.
 Isolate: Evacuate 15m radius.

e PPE: Full Tyvek suit, double nitrile gloves, N95/P100 respirator (or SCBA).
e Neutralizing Solution: 10% Aqueous Sodium Hydroxide (NaOH).

o Mechanism:[1][2][4][5] Hydrolyzes the chloromethyl group ($ -CH_2Cl \to -CH_20H $) and
forms the sodium salt of the tetrazole (water-soluble, less shock-sensitive than the free
acid).[1]

e Cleanup: Absorb with vermiculite (do not use paper/organic rags).[1]

Part 5: Toxicology & Regulatory Grounding[1][2]
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Genotoxicity Alert: The structure contains a structural alert for mutagenicity (primary alkyl
halide).[1] In the absence of Ames test data, treat as a Mutagenic Impurity.

o Acceptable Daily Intake (ADI): Likely < 1.5 p g/day (TTC threshold for mutagenic impurities)
unless proven otherwise.[1]

e Occupational Limit: No official OEL exists.[1][6] Recommended internal limit: < 10 pg/m3 (8h
TWA).[1]

Regulatory Status:
 TSCA/REACH: Often not listed on public inventories (R&D Exemption applies).[1]

e Transport: UN 1325 (Flammable Solid, Organic) or UN 0407 (Tetrazoles, Explosive)
depending on specific calorimetry data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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